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Cat. No.: B156646

An In-depth Technical Guide to Methyl 2,3-
dimethylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 2,3-dimethylbenzoate is an aromatic ester that serves as a valuable intermediate in
organic synthesis. This document provides a comprehensive overview of its molecular
structure, chemical formula, and physicochemical properties. It details an experimental protocol
for its synthesis and discusses its application as a precursor in the preparation of biologically
active molecules, including those with potential therapeutic applications in the management of
neurological disorders. Spectroscopic data, including nuclear magnetic resonance (NMR), is
presented to aid in its characterization.

Molecular Structure and Properties

Methyl 2,3-dimethylbenzoate is a derivative of benzoic acid with the chemical formula
C10H1202.[1][2] Its structure features a benzene ring substituted with a methyl ester group at
position 1, and two methyl groups at positions 2 and 3.

Molecular Structure:
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Table 1: Chemical Identifiers and Molecular Properties

Identifier Value Reference
IUPAC Name methyl 2,3-dimethylbenzoate [2]

CAS Number 15012-36-9 [2]
Molecular Formula C10H1202 [1112]
Molecular Weight 164.20 g/mol [1][2]
InChiKey RQTXEJYGOHZSIW- 2]

UHFFFAOYSA-N

Table 2: Physicochemical Properties

Property Value Reference
Density 1.027 g/cm3

Boiling Point 233.9 °C at 760 mmHg

Flash Point 101.4 °C

Vapor Pressure 0.0544 mmHg at 25 °C

Refractive Index 1.508

Spectroscopic Data
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Spectroscopic analysis is crucial for the verification of the identity and purity of Methyl 2,3-
dimethylbenzoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR (Proton NMR): The *H NMR spectrum of Methyl 2,3-dimethylbenzoate is expected
to show distinct signals for the aromatic protons and the protons of the three methyl groups.
The aromatic protons will appear as a multiplet in the downfield region, while the methyl
ester protons will be a singlet, and the two aromatic methyl groups will also present as
singlets, with their chemical shifts influenced by their positions on the benzene ring.

e 13C NMR (Carbon-13 NMR): The 3C NMR spectrum will display signals for each of the ten
carbon atoms in the molecule. The carbonyl carbon of the ester group will be the most
downfield signal. The aromatic carbons will appear in the typical aromatic region, and the
carbons of the three methyl groups will be observed in the upfield region.

Mass Spectrometry (MS)

Mass spectrometry of Methyl 2,3-dimethylbenzoate shows a molecular ion peak
corresponding to its molecular weight.

Table 3: Mass Spectrometry Data

m/z (Top Peak) m/z (2nd Highest) m/z (3rd Highest) Reference

133 132 105 2]

Synthesis of Methyl 2,3-dimethylbenzoate

A common method for the synthesis of Methyl 2,3-dimethylbenzoate is the Fischer
esterification of 2,3-dimethylbenzoic acid with methanol in the presence of an acid catalyst. An
alternative high-yield protocol utilizes thionyl chloride.

Experimental Protocol: Esterification of 2,3-
dimethylbenzoic acid
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This protocol describes the synthesis of Methyl 2,3-dimethylbenzoate from 2,3-
dimethylbenzoic acid and methanol using thionyl chloride.

Materials:

e 2,3-dimethylbenzoic acid

o Methanol (MeOH)

e Thionyl chloride (SOCI2)

Procedure:

¢ In a reaction vessel, dissolve 2,3-dimethylbenzoic acid (50.2 g, 0.33 mol) in methanol (1 L).

e Slowly add thionyl chloride (62 mL, 0.83 mol) dropwise to the solution. Caution should be
exercised to control the exothermic reaction.

o Heat the reaction mixture to reflux and stir overnight.
 After cooling to room temperature, remove the solvent by distillation under reduced pressure.

e The resulting product is Methyl 2,3-dimethylbenzoate, which can be obtained as a yellow
liquid with a high yield (e.g., 53.3 g, 98% yield).
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Synthesis Workflow of Methyl 2,3-dimethylbenzoate

Reactants
2,3-Dimethylbenzoic Acid Methanol Thionyl Chloride
Process
v
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Methyl 2,3-dimethylbenzoate
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Application in Drug Development Intermediate Synthesis

Methyl 2,3-dimethylbenzoate

Multi-step Chemical Transformation

Aminoalkylbenzoic Acid Derivatives

Potential Use

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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